N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-(m-tolyl)oxalamide

• IUPAC Name: N'-(3-methylphenyl)-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C23H30N4O2/c1-17-7-9-19(10-8-17)21(27-13-11-26(3)12-14-27)16-24-22(28)23(29)25-20-6-4-5-18(2)15-20/h4-10,15,21H,11-14,16H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key: MHVQHDXGHMPBNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=CC=CC(=C2)C)N3CCN(CC3)C
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

N1-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)-N2-(m-tolyl)oxalamide, also known as MT-45, is a synthetic opioid that has gained popularity in recent years due to its potent analgesic effects. Despite being a relatively new drug, it has already been banned in several countries due to its potential for abuse and addiction.

Scientific Research Applications

Piperazine Derivatives in Scientific Research

Piperazine derivatives have been explored extensively in medicinal chemistry for their versatile biological activities. They are known for their roles as pharmacophores in drug design, contributing to the development of compounds with antihistaminic, antimicrobial, and receptor antagonist properties. For example, arylpiperazine derivatives have been evaluated as 5-HT1B antagonists, showing potential in neurological studies and therapeutic applications for disorders influenced by serotonin receptors (Jorand-Lebrun et al., 1997).